Cas no 103528-51-4 ((3-methoxy-2-methylidene-3-oxopropyl)phosphonic acid)

• Product Name: (3-methoxy-2-methylidene-3-oxopropyl)phosphonic acid
• CAS No: 103528-51-4
• MF: C₅H₉O₅P
• MW: 180.095722913742
• MDL: MFCD23131401
• CID: 4568848
• PubChem ID: 52943738
• Update Time: 2025-08-05

(3-methoxy-2-methylidene-3-oxopropyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-2-methylidene-3-oxopropyl)phosphonic Acid
• 2-Propenoic acid, 2-(phosphonomethyl)-, 1-methyl ester
• (3-methoxy-2-methylidene-3-oxopropyl)phosphonic acid

• MDL： MFCD23131401
• Inchi： 1S/C5H9O5P/c1-4(5(6)10-2)3-11(7,8)9/h1,3H2,2H3,(H2,7,8,9)
• InChI Key： OCAMAQVVROGPGJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CP(O)(O)=O)=C

Computed Properties

• Exact Mass: 180.01876038g/mol
• Monoisotopic Mass: 180.01876038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on (3-methoxy-2-methylidene-3-oxopropyl)phosphonic acid

Comprehensive Analysis of (3-Methoxy-2-methylidene-3-oxopropyl)phosphonic Acid (CAS No. 103528-51-4): Properties, Applications, and Innovations

(3-Methoxy-2-methylidene-3-oxopropyl)phosphonic acid (CAS No. 103528-51-4) is a specialized organophosphorus compound with a unique molecular structure, combining a phosphonic acid moiety with a methoxy and methylidene group. This configuration endows the compound with distinct chemical properties, making it valuable in synthetic chemistry, material science, and biomedical research. Its reactive double bond and acidic phosphonate group facilitate diverse applications, from polymer modification to enzyme inhibition studies.

In recent years, the demand for functionalized phosphonates like 103528-51-4 has surged due to their role in designing biodegradable materials and green chemistry solutions. Researchers are exploring its potential in sustainable agriculture as a precursor for eco-friendly chelating agents, aligning with global trends toward environmental sustainability. Additionally, its metal-chelating properties are being investigated for water treatment applications, addressing concerns over heavy metal contamination.

The compound’s CAS No. 103528-51-4 is frequently searched in academic databases, reflecting interest in its synthetic pathways and structure-activity relationships. A common query revolves around its stability under physiological conditions, which is critical for drug delivery systems. Studies suggest that the methylidene group enhances reactivity in Michael addition reactions, a feature exploited in bioconjugation techniques for targeted therapies.

From an industrial perspective, (3-methoxy-2-methylidene-3-oxopropyl)phosphonic acid is gaining traction in coatings and adhesives due to its ability to improve cross-linking efficiency. Innovations in UV-curable resins leverage its photoreactive potential, meeting demands for energy-efficient manufacturing. Furthermore, its compatibility with nanoparticle synthesis positions it as a candidate for advanced material engineering, particularly in nanomedicine.

Quality control of CAS 103528-51-4 remains a priority, with analytical methods like HPLC and NMR ensuring purity for research-grade applications. As regulatory frameworks evolve, compliance with REACH and FDA guidelines for novel compounds underscores the need for rigorous characterization. Future directions include optimizing scalable synthesis to meet commercial demand while minimizing environmental footprint—a key concern for stakeholders.

In summary, (3-methoxy-2-methylidene-3-oxopropyl)phosphonic acid exemplifies the intersection of chemical innovation and practical utility. Its versatility across sectors—from biotechnology to industrial chemistry—highlights its relevance in addressing contemporary scientific and environmental challenges. Ongoing research will likely uncover further applications, solidifying its status as a high-value intermediate in modern chemistry.